N-Ethylcyclopropanamine Hydrochloride
Overview
Description
N-Ethylcyclopropanamine Hydrochloride is a chemical compound with the CAS Number: 672302-35-1 . It has a molecular weight of 121.61 and a linear formula of C5H12ClN . It is a white to yellow solid and is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C5H12ClN . The compound has a molecular weight of 121.61 .Physical And Chemical Properties Analysis
This compound is a white to yellow solid . It has a molecular weight of 121.61 and a linear formula of C5H12ClN . The compound is stored at a temperature of +4C .Mechanism of Action
N-Ethylcyclopropanamine Hydrochloride is a cyclic amine derivative and is believed to interact with proteins through hydrogen-bonding interactions. It is also believed to interact with proteins through hydrophobic interactions, as it is a lipophilic molecule. In addition, it is believed to interact with proteins through electrostatic interactions, as it is a charged molecule.
Biochemical and Physiological Effects
This compound has been used in a variety of biochemical and physiological studies. It has been used to study the interactions between proteins and small molecules, as well as to study the effects of cyclic amines on cellular processes. In addition, it has been used to study the effects of cyclic amines on enzyme activity, as well as to study the effects of cyclic amines on receptor function.
Advantages and Limitations for Lab Experiments
N-Ethylcyclopropanamine Hydrochloride has a number of advantages for lab experiments. It is a relatively stable compound and is relatively easy to synthesize. In addition, it is relatively soluble in a variety of solvents, making it easy to use in a variety of experiments. However, it is also relatively toxic and should be handled with care.
Future Directions
N-Ethylcyclopropanamine Hydrochloride has a number of potential future applications. It could be used in the development of new drugs and drug delivery systems. In addition, it could be used in the development of new catalysts and reagents for organic synthesis. It could also be used in the development of new materials for use in biotechnology and nanotechnology. Finally, it could be used in the development of new analytical techniques for the study of proteins and small molecules.
Scientific Research Applications
N-Ethylcyclopropanamine Hydrochloride has been used in a variety of scientific research applications. It has been used as a ligand in coordination chemistry, as a catalyst in polymerization reactions, and as a reagent in organic synthesis. In addition, it has been used as a model compound for studying the structure and reactivity of cyclic amines. It has also been used in biochemical and physiological studies, such as the study of the interactions between proteins and small molecules.
Safety and Hazards
Properties
IUPAC Name |
N-ethylcyclopropanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11N.ClH/c1-2-6-5-3-4-5;/h5-6H,2-4H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MTOBNCBJZWOLCJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1CC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70656396 |
Source
|
| Record name | N-Ethylcyclopropanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70656396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
121.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
672302-35-1 |
Source
|
| Record name | N-Ethylcyclopropanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70656396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-Ethylcyclopropanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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